1-benzyl-4-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(3-nitro-1,2,4-triazol-1-yl)ethanone
• InChI: InChI=1S/C15H18N6O3/c22-14(11-20-12-16-15(17-20)21(23)24)19-8-6-18(7-9-19)10-13-4-2-1-3-5-13/h1-5,12H,6-11H2
• InChI Key: KRGQWJIUZPRZKP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CN3C=NC(=N3)[N+](=O)[O-]
• Molecular Formula: C15H18N6O3
• Molecular Weight: 330.34 g/mol

Description

The compound “1-benzyl-4-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperazine” is a complex organic molecule that contains several functional groups, including a benzyl group, a nitro group, a 1,2,4-triazole ring, and a piperazine ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are typically synthesized through multi-step organic reactions. For example, 1,2,4-triazole derivatives can be synthesized through the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with various reagents.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzyl group, a nitro group, a 1,2,4-triazole ring, and a piperazine ring. These functional groups would be expected to contribute to the overall physical and chemical properties of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the nitro group and the 1,2,4-triazole ring could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of a nitro group and a 1,2,4-triazole ring could potentially contribute to the compound’s thermal stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being investigated as a potential drug, its mechanism of action would likely involve interactions with biological targets such as enzymes or receptors.

Future Directions

Future research on this compound could involve further exploration of its potential applications, such as its use in medicinal chemistry or materials science. Additionally, studies could be conducted to further elucidate its physical and chemical properties, as well as its safety profile.